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Compound of Interest

Compound Name: PPG-26-buteth-26

Cat. No.: B1611884 Get Quote

A comprehensive review of the current toxicological data for PPG-26-Buteth-26 reveals a

significant lack of specific information regarding its impact on aquatic organisms. This guide

synthesizes the available data for related compounds and compares it with common

alternatives to provide a clearer perspective for researchers, scientists, and drug development

professionals.

While PPG-26-Buteth-26 is widely used in the cosmetics industry as a surfactant and

emulsifying agent, publicly accessible studies detailing its acute and chronic effects on key

aquatic indicator species are notably absent. To address this data gap, this assessment

employs a read-across approach, utilizing information from the structurally related compound

Butoxypropanol. This methodology, common in toxicological assessments, allows for an

estimation of potential hazards in the absence of direct data. This guide further contextualizes

the potential environmental impact of PPG-26-Buteth-26 by comparing its estimated toxicity

with that of common cosmetic alternatives: Polysorbate 20, PEG-40 Hydrogenated Castor Oil,

and Caprylyl/Capryl Glucoside.

Comparative Aquatic Toxicity Data
The following table summarizes the available aquatic toxicity data for Butoxypropanol (as a

proxy for PPG-26-Buteth-26) and its alternatives. It is critical to note the inconsistencies and

gaps in the data for some of the alternatives, highlighting the need for more comprehensive

and standardized testing within the cosmetics industry.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1611884?utm_src=pdf-interest
https://www.benchchem.com/product/b1611884?utm_src=pdf-body
https://www.benchchem.com/product/b1611884?utm_src=pdf-body
https://www.benchchem.com/product/b1611884?utm_src=pdf-body
https://www.benchchem.com/product/b1611884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical
Name

Test
Organism

Endpoint Duration
Value
(mg/L)

Reference

Butoxypropan

ol (proxy for

PPG-26-

Buteth-26)

Pimephales

promelas

(Fathead

minnow)

LC50 96 h > 100

Safety Data

Sheet -

Möller

Chemie[1]

Daphnia

magna

(Water flea)

EC50 48 h < 100

Safety Data

Sheet -

Möller

Chemie[1]

Polysorbate

20

Danio rerio

(Zebra fish)
LC50 96 h > 100

Safety Data

Sheet -

ChemicalBoo

k[2]

S.gairdnerii

(Rainbow

trout)

LC50 96 h 216

Safety Data

Sheet - DC

Fine

Chemicals[3]

Daphnia

magna

(Water flea)

EC50 48 h 10

Safety Data

Sheet - DC

Fine

Chemicals[3]

Pseudokirchn

eriella

subcapitata

(Green algae)

EL10 72 h 19.05

Safety Data

Sheet -

ChemicalBoo

k[2]

PEG-40

Hydrogenate

d Castor Oil

Not available - - Unknown

Safety Data

Sheet -

Chemistry

Connection[4]

Caprylyl/Capr

yl Glucoside

Aquatic life - - Harmful Safety Data

Sheet -
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Chemistry

Connection[5]

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The

concentration of a substance that causes a defined effect in 50% of the test organisms (e.g.,

immobilization). EL10: The concentration of a substance that causes a 10% reduction in a

measured effect (e.g., growth).

Experimental Protocols for Aquatic Toxicity Testing
Standardized testing methodologies are crucial for generating reliable and comparable

ecotoxicological data. The Organisation for Economic Co-operation and Development (OECD)

has established a series of guidelines for the testing of chemicals. The following are summaries

of the key acute toxicity tests for aquatic organisms.

OECD 203: Fish, Acute Toxicity Test[6][7]
This test evaluates the acute lethal toxicity of a substance to fish.

Test Organism: Species such as Zebrafish (Danio rerio) or Rainbow trout (Oncorhynchus

mykiss) are commonly used.

Procedure: Fish are exposed to the test substance in a static or semi-static system for 96

hours. A range of concentrations is tested, along with a control group.

Endpoint: The primary endpoint is mortality. The LC50 is calculated at 24, 48, 72, and 96

hours.

Test Conditions: Key parameters such as temperature, pH, and dissolved oxygen are

monitored and maintained within a narrow range.

OECD 202: Daphnia sp., Acute Immobilisation Test[8][9]
[10][11]
This test assesses the acute toxicity of a substance to aquatic invertebrates.

Test Organism:Daphnia magna (a small crustacean) is the standard test species.
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Procedure: Young daphnids (less than 24 hours old) are exposed to the test substance for

48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: The primary endpoint is immobilization (the inability to swim). The EC50 is

calculated.

Test Conditions: The test is conducted in a defined medium under controlled temperature

and lighting conditions.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test[12][13][14][15][16]
This test evaluates the effect of a substance on the growth of freshwater algae.

Test Organism: Species such as Pseudokirchneriella subcapitata are used.

Procedure: Algal cultures are exposed to a range of concentrations of the test substance

over a 72-hour period.

Endpoint: The inhibition of cell growth is measured by changes in cell density or biomass.

The EC50 for growth rate inhibition is calculated.

Test Conditions: The test is performed in a nutrient-rich medium under constant illumination

and temperature.

Visualizing Experimental and Logical Frameworks
To further clarify the methodologies and potential mechanisms of toxicity, the following

diagrams are provided.
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Aquatic Toxicity Testing Workflow
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Generalized Surfactant Toxicity Pathway

Conclusion
The current assessment underscores a critical data gap in the ecotoxicological profile of PPG-
26-Buteth-26. While a read-across approach using Butoxypropanol suggests a relatively low

acute toxicity to fish and daphnia, this is an estimation and should be interpreted with caution.

The comparative analysis of alternatives reveals a mixed and, in some cases, incomplete

picture of their aquatic toxicity. For a more robust environmental risk assessment, further

empirical studies on PPG-26-Buteth-26, conducted according to standardized OECD

guidelines, are strongly recommended. This will enable a more definitive comparison with its

alternatives and support the formulation of more environmentally benign cosmetic products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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